Cas no 2172246-04-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidooxolane-3-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidooxolane-3-carboxylic acid
• CAS No: 2172246-04-5
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6062689
• PubChem ID: 165582104
• Update Time: 2025-05-24

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidooxolane-3-carboxylic acid
• 2172246-04-5
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-N-methylbutanamido]oxolane-3-carboxylic acid
• EN300-1535515

• Inchi： 1S/C25H28N2O7/c1-27(25(23(30)31)10-11-33-15-25)22(29)12-16(28)13-26-24(32)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21,28H,10-15H2,1H3,(H,26,32)(H,30,31)
• InChI Key： ZWPSTGLGSWQRMM-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)N(C)C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidooxolane-3-carboxylic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidooxolane-3-carboxylic acid (CAS No. 2172246-04-5)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidooxolane-3-carboxylic acid, identified by the CAS registry number 2172246-04-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and an N-methylbutanamide moiety. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug delivery systems. The Fmoc group, which is a well-known protecting group in organic chemistry, plays a critical role in controlling the reactivity of amino groups during synthesis. In the case of CAS No. 2172246-04-5, the Fmoc group is strategically positioned to facilitate selective reactions while maintaining the stability of the molecule. This feature makes it an ideal candidate for use in complex multi-step syntheses, particularly in the development of bioactive molecules and therapeutic agents.

The hydroxyl group present in this compound adds another layer of functionality, enabling it to participate in various nucleophilic reactions or to act as a hydrogen bond donor in biological systems. This property is particularly valuable in medicinal chemistry, where hydroxyl-containing compounds are often sought after for their ability to interact with biological targets through hydrogen bonding. Furthermore, the N-methylbutanamide moiety contributes to the molecule's solubility and bioavailability, making it more amenable to pharmacological applications.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and reactivity of CAS No. 2172246-04-5. Quantum mechanical calculations have revealed that the molecule exhibits favorable electronic distribution, which enhances its ability to undergo specific transformations under controlled conditions. These insights have been instrumental in designing more efficient synthetic pathways for this compound, reducing production costs and improving scalability.

In terms of applications, CAS No. 2172246-04-5 has shown promise in the field of drug delivery systems. Its unique structure allows for the incorporation into polymeric carriers or nanoparticles, enabling targeted drug delivery with enhanced efficacy and reduced side effects. Additionally, its role as an intermediate in peptide synthesis has been validated in several recent studies, where it has been used to construct bioactive peptides with potential therapeutic applications.

The synthesis of CAS No. 2172246-04-5 involves a series of carefully controlled reactions that highlight its synthetic accessibility. Starting from readily available starting materials, the synthesis typically involves nucleophilic substitutions, amide formations, and protection/deprotection steps. The use of modern purification techniques such as high-performance liquid chromatography (HPLC) ensures that the final product meets stringent purity requirements.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of CAS No. 2172246-04-5. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation through microbial action, minimizing its persistence in the environment. This finding is particularly important for industries seeking sustainable chemical solutions that align with green chemistry principles.

In conclusion, CAS No. 2172246-04-{strong}5